Cas no 1261539-14-3 (2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol)

• Product Name: 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol
• CAS No: 1261539-14-3
• MF: C₂₀H₁₃F₆NO
• MW: 397.313746213913
• CID: 4983838
• Update Time: 2025-06-08

2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol

• Inchi： 1S/C20H13F6NO/c21-19(22,23)14-5-1-12(2-6-14)17-10-9-16(11-28)27-18(17)13-3-7-15(8-4-13)20(24,25)26/h1-10,28H,11H2
• InChI Key： DKNJGYKGIWPGIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=C(CO)N=C1C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 492
• XLogP3: 5.1
• Topological Polar Surface Area: 33.1

Additional information on 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol

Recent Advances in the Study of 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS: 1261539-14-3)

2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS: 1261539-14-3) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethylphenyl groups and pyridine core, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.

The synthesis of 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. The presence of the trifluoromethyl groups was found to enhance the compound's metabolic stability and lipophilicity, which are critical factors for its pharmacokinetic profile.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent screening assay revealed that the compound selectively targets the JAK-STAT signaling pathway, suggesting its potential as a therapeutic agent for autoimmune disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

Structural analysis of 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol has been conducted using X-ray crystallography and NMR spectroscopy. These studies have provided insights into the compound's conformational flexibility and intermolecular interactions, which are crucial for understanding its binding affinity to biological targets. The crystal structure revealed a planar pyridine ring with the trifluoromethylphenyl groups adopting a perpendicular orientation, creating a sterically hindered environment that may influence its binding mode.

Despite these promising findings, challenges remain in the development of 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol as a drug candidate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Recent efforts have explored the incorporation of solubilizing groups or prodrug strategies to improve the compound's pharmacokinetic properties.

In conclusion, 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS: 1261539-14-3) represents a novel chemical entity with significant potential in medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on optimizing its pharmacological profile and exploring its applications in targeted therapy for various diseases.